Cas no 1281370-32-8 (4-(Aminomethyl)-1-piperidyl-(2,4-dichlorophenyl)methanone)

• Product Name: 4-(Aminomethyl)-1-piperidyl-(2,4-dichlorophenyl)methanone
• CAS No: 1281370-32-8
• MF: C₁₃H₁₆Cl₂N₂O
• MW: 287.184941291809
• CID: 4778963
• Update Time: 2025-05-23

4-(Aminomethyl)-1-piperidyl-(2,4-dichlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(aminomethyl)piperidin-1-yl](2,4-dichlorophenyl)methanone
• [4-(Aminomethyl)-1-piperidyl]-(2,4-dichlorophenyl)methanone
• {[1-(2,4-dichlorobenzoyl)piperidin-4-yl]methyl}amine
• BBL007298
• HTS008607
• STL129448
• H6710
• 4-(Aminomethyl)-1-piperidyl-(2,4-dichlorophenyl)methanone

• Inchi： 1S/C13H16Cl2N2O/c14-10-1-2-11(12(15)7-10)13(18)17-5-3-9(8-16)4-6-17/h1-2,7,9H,3-6,8,16H2
• InChI Key： ANCQCKWLAZBROJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N1CCC(CN)CC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3

Additional information on 4-(Aminomethyl)-1-piperidyl-(2,4-dichlorophenyl)methanone

Comprehensive Overview of 4-(Aminomethyl)-1-piperidyl-(2,4-dichlorophenyl)methanone (CAS No. 1281370-32-8)

4-(Aminomethyl)-1-piperidyl-(2,4-dichlorophenyl)methanone (CAS No. 1281370-32-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 1281370-32-8, features a piperidine backbone coupled with a dichlorophenyl group, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given its aminomethyl functional group, which can facilitate interactions with biological targets.

The compound's molecular structure combines a piperidine ring with a 2,4-dichlorophenyl moiety, a configuration that is often explored in the development of central nervous system (CNS) therapeutics. Recent studies have highlighted its relevance in addressing neurodegenerative diseases, a hot topic in modern medicine. With the rise of AI-driven drug discovery, compounds like 4-(Aminomethyl)-1-piperidyl-(2,4-dichlorophenyl)methanone are being screened for their potential to modulate protein-protein interactions, a key focus area in precision medicine.

In the context of green chemistry, this compound has also been evaluated for its synthetic efficiency and environmental impact. The 2,4-dichlorophenyl group, while structurally versatile, has prompted discussions about sustainable synthesis methods. Researchers are actively investigating catalytic processes to reduce waste and improve yield, aligning with global trends toward eco-friendly chemical production. This aligns with frequent searches on platforms like Google and PubMed for "sustainable drug synthesis" and "green chemistry in pharmaceuticals."

From a technical perspective, the compound's physical and chemical properties are critical for its application. Its solubility, stability, and reactivity under various conditions are frequently studied parameters. For instance, the aminomethyl group lends itself to further derivatization, making it a versatile intermediate in medicinal chemistry. This adaptability is particularly valuable in the design of small-molecule inhibitors, a growing area of interest for treating chronic inflammatory conditions.

The compound's CAS registry number (1281370-32-8) ensures precise identification in databases, a feature highly valued by regulatory bodies and industrial researchers. As the demand for high-purity intermediates increases, 4-(Aminomethyl)-1-piperidyl-(2,4-dichlorophenyl)methanone has become a focal point for suppliers catering to the pharmaceutical and biotechnology sectors. Searches for "CAS 1281370-32-8 suppliers" and "piperidine derivatives in drug development" reflect this trend.

In summary, 4-(Aminomethyl)-1-piperidyl-(2,4-dichlorophenyl)methanone represents a compelling case study in modern chemical research. Its structural complexity and functional versatility make it a valuable asset in drug design, material science, and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a topic of discussion in both academic and industrial circles.